Cas no 1554204-28-2 (5-(cyclohexylmethyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(cyclohexylmethyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1554204-28-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5872269
• PubChem ID: 83820600
• Update Time: 2025-06-09

5-(cyclohexylmethyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(cyclohexylmethyl)-1,2-oxazole-4-carboxylic acid
• EN300-1793738
• 1554204-28-2

• Inchi： 1S/C11H15NO3/c13-11(14)9-7-12-15-10(9)6-8-4-2-1-3-5-8/h7-8H,1-6H2,(H,13,14)
• InChI Key： GQAXTGGUCPCHHX-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)CC1CCCCC1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(cyclohexylmethyl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(cyclohexylmethyl)-1,2-oxazole-4-carboxylic acid (CAS No. 1554204-28-2)

5-(cyclohexylmethyl)-1,2-oxazole-4-carboxylic acid (CAS No. 1554204-28-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole family, which is known for its diverse biological activities and structural versatility. The presence of a cyclohexylmethyl substituent in the molecular structure imparts unique physicochemical properties, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 5-(cyclohexylmethyl)-1,2-oxazole-4-carboxylic acid consists of a five-membered ring containing an oxygen atom and two carbon atoms, with a carboxylic acid group at the 4-position and a cyclohexylmethyl side chain attached to the 5-position. This arrangement contributes to its potential interactions with biological targets, such as enzymes and receptors, which are critical in modulating various physiological processes.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The 5-(cyclohexylmethyl)-1,2-oxazole-4-carboxylic acid derivative has been studied for its potential role in inhibiting specific enzymes involved in cancer progression. Preliminary studies have suggested that this compound may interfere with key signaling pathways that are aberrantly activated in tumor cells, thereby inhibiting their proliferation and promoting apoptosis.

The cyclohexylmethyl group in the molecule is particularly noteworthy as it can influence both the solubility and binding affinity of the compound. This substituent can enhance hydrophobic interactions with biological targets, potentially improving the compound's bioavailability and pharmacological efficacy. Additionally, the carboxylic acid functionality at the 4-position provides a site for further chemical modifications, allowing researchers to fine-tune the properties of the compound for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify promising analogs of 5-(cyclohexylmethyl)-1,2-oxazole-4-carboxylic acid, based on their predicted binding affinities to target proteins. These studies have highlighted the compound's potential as an inhibitor of kinases and other enzymes that play a role in cancer metabolism. The integration of machine learning algorithms has further accelerated the process of identifying lead compounds from large chemical libraries.

Experimental validation of computational predictions has been crucial in assessing the therapeutic potential of 5-(cyclohexylmethyl)-1,2-oxazole-4-carboxylic acid. In vitro assays have demonstrated its ability to inhibit several key enzymes associated with cancer cell proliferation. For instance, studies have shown that this compound can effectively block the activity of cyclin-dependent kinases (CDKs), which are essential for cell cycle progression. Furthermore, its interaction with other signaling molecules has been investigated to uncover additional mechanisms by which it may exert its anti-cancer effects.

The synthesis of 5-(cyclohexylmethyl)-1,2-oxazole-4-carboxylic acid has been optimized to ensure high yield and purity. Multi-step synthetic routes involving cyclization reactions and functional group transformations have been developed by chemists specializing in heterocyclic compounds. These synthetic strategies leverage modern techniques such as transition metal catalysis to enhance reaction efficiency and selectivity. The availability of high-quality starting materials and advanced purification methods has also contributed to the successful preparation of this compound for research purposes.

Pharmacokinetic studies are essential for evaluating the potential therapeutic utility of any new compound. Initial pharmacokinetic assessments of 5-(cyclohexylmethyl)-1,2-oxazole-4-carboxylic acid have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed that the compound exhibits moderate solubility in both aqueous and organic solvents, which is favorable for formulation development. Additionally, preliminary toxicity studies have shown that it is well-tolerated at tested doses, suggesting its safety profile warrants further investigation.

The future direction of research on 5-(cyclohexylmethyl)-1,2-oxazole-4-carboxylic acid includes exploring its mechanism of action in greater detail and conducting preclinical studies to assess its efficacy in animal models. Collaborative efforts between chemists, biochemists, and clinicians will be crucial in translating laboratory findings into clinical applications. The development of novel drug candidates often requires interdisciplinary approaches that combine synthetic chemistry with molecular biology and pharmacology.

The significance of heterocyclic compounds like 5-(cyclohexylmethyl)-1,2-oxazole-4-carboxylic acid cannot be overstated in modern medicine. Their structural diversity allows for tailored modifications that can optimize biological activity while minimizing side effects. As research continues to uncover new therapeutic targets and mechanisms, compounds such as this one will play an increasingly important role in addressing complex diseases.